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Compound of Interest

Compound Name: Segigratinib hydrochloride

Cat. No.: B15579901 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must handle the disposal of Segigratinib hydrochloride with stringent adherence to safety

protocols to ensure a secure laboratory environment and prevent environmental contamination.

As an investigational drug, Segigratinib hydrochloride should be treated as hazardous waste.

This guide provides a comprehensive, step-by-step procedure for its safe and compliant

disposal.

Key Safety and Disposal Information
While a specific Safety Data Sheet (SDS) for Segigratinib hydrochloride is not publicly

available, analogous investigational kinase inhibitor hydrochlorides are classified with potential

hazards including being harmful if swallowed, causing skin and eye irritation, and potential

reproductive or organ damage with repeated exposure. Therefore, a conservative approach,

treating Segigratinib hydrochloride as hazardous waste, is mandatory.

Disposal of this compound and its associated contaminated materials must comply with all

federal, state, and local regulations. The primary and recommended method of disposal is

through a licensed hazardous material disposal company, which will typically involve

incineration.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to wear the following appropriate

Personal Protective Equipment (PPE) to minimize exposure risks:
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PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Recommended if creating aerosols or dust

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Segigratinib
hydrochloride in a laboratory setting.

1. Segregation:

Isolate all Segigratinib hydrochloride waste from other chemical waste streams to ensure

proper handling and disposal. This includes unused or expired solid compounds, solutions,

and contaminated labware.

2. Containerization:

Solid Waste: Place unused or expired solid Segigratinib hydrochloride into a clearly

labeled, sealed, and suitable container for chemical waste.

Liquid Waste: Collect all solutions containing Segigratinib hydrochloride in a designated,

leak-proof container for hazardous liquid waste. The container must be compatible with the

solvent used.

Contaminated Materials: Dispose of all single-use labware that has come into contact with

the compound, such as pipette tips, tubes, and gloves, in a designated hazardous waste

container.

3. Labeling:

Clearly label the waste container with "Segigratinib Hydrochloride Waste," the appropriate

hazard symbols (e.g., "Toxic"), and any other identifiers required by your institution's

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/product/b15579901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Health and Safety (EHS) department.

4. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials, while awaiting pickup.

5. Final Disposal:

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste. The EHS department will coordinate with a licensed hazardous waste

vendor for final disposal, which will typically be high-temperature incineration.

Spill Management
In the event of a spill, follow these steps to contain and clean the area effectively:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment:

Solid Spills: Carefully sweep the material to avoid generating dust and place it into a

sealed container for disposal.

Liquid Spills: Absorb the spill with an inert, non-combustible material such as vermiculite or

sand. Collect the absorbed material into a suitable container for hazardous waste.

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with an

appropriate solvent (e.g., alcohol), and dispose of all cleaning materials as hazardous waste.

Disposal Workflow
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Caption: Workflow for the proper disposal of Segigratinib hydrochloride.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of
Segigratinib Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579901#segigratinib-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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